Methyl 2-[(4-benzylpiperidino)methyl]-3-{[(2-ethoxyanilino)carbonyl]amino}benzenecarboxylate

• IUPAC Name: methyl 2-[(4-benzylpiperidin-1-yl)methyl]-3-[(2-ethoxyphenyl)carbamoylamino]benzoate
• InChI: InChI=1S/C30H35N3O4/c1-3-37-28-15-8-7-13-27(28)32-30(35)31-26-14-9-12-24(29(34)36-2)25(26)21-33-18-16-23(17-19-33)20-22-10-5-4-6-11-22/h4-15,23H,3,16-21H2,1-2H3,(H2,31,32,35)
• InChI Key: DEOOCSMCSGZRPU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)NC2=CC=CC(=C2CN3CCC(CC3)CC4=CC=CC=C4)C(=O)OC
• Molecular Formula: C30H35N3O4
• Molecular Weight: 501.6 g/mol

Description

“Methyl 2-[(4-benzylpiperidino)methyl]-3-{[(2-ethoxyanilino)carbonyl]amino}benzenecarboxylate” is a complex organic compound. Its molecular formula is C30H35N3O4. It is related to the 4-Benzylpiperidine class of compounds, which are used in scientific studies.

Scientific Research Applications

Crystal Structure and Molecular Interactions

Methyl 2-[(4-benzylpiperidino)methyl]-3-{[(2-ethoxyanilino)carbonyl]amino}benzenecarboxylate has been studied in various research contexts, including its crystal structure and molecular interactions. For instance, the crystal structure of related compounds like methyl 2-amino-4,5,6,7-tetra­hydro-1-benzo­thio­phene-3-carboxyl­ate has been analyzed to understand their molecular composition and stabilization by intra- and intermolecular hydrogen bonds (Vasu et al., 2004). Similar studies on the crystal structure of other related compounds, such as Dabigatran etexilate tetrahydrate, provide insights into the molecular orientation and hydrogen bonding patterns in these molecules (Hong-qiang Liu et al., 2012).

Synthesis and Chemical Reactions

The compound's applications extend to its synthesis and chemical reactions. Research on alkoxycarbonylpiperidines as N-nucleophiles in palladium-catalyzed aminocarbonylation (A. Takács et al., 2014) and synthesis of related compounds like ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives (H. M. Mohamed, 2014) highlight the compound's role in advancing synthetic chemistry methods.

Applications in Organic Synthesis

In organic synthesis, compounds like this compound are used for various transformations. Research on O-AcylTEMPOs, a carboxylic derivative, and its utility in organic synthesis (Hiroyuki Kawafuchi et al., 2019) is one such example.